Cas no 185389-58-6 (Benzeneacetaldehyde,4-chloro-a-(1-chloro-2,2,2-trifluoroethylidene)-)

• Product Name: Benzeneacetaldehyde,4-chloro-a-(1-chloro-2,2,2-trifluoroethylidene)-
• CAS No: 185389-58-6
• MF: C₁₀H₅Cl₂F₃O
• MW: 269.047311544418
• MDL: MFCD04972702
• CID: 114538
• PubChem ID: 15064492
• Update Time: 2025-07-16

Benzeneacetaldehyde,4-chloro-a-(1-chloro-2,2,2-trifluoroethylidene)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde,4-chloro-a-(1-chloro-2,2,2-trifluoroethylidene)-
• 3-Chloro-2-(4-chlorophenyl)-4,4,4-trifluorbut-2-enal
• 3-chloro-2-(4-chlorophenyl)-4,4,4-trifluorobut-2-enal
• 3-CHLORO-2-(4-CHLOROPHENYL)-4,4,4-TRIFLUOROBUT-2-ENAL 98
• 3-chloro-2-(4-chlorophenyl)-4,4,4-trifluoro-2-butenal
• CID 15064492
• MFCD04972702
• 185389-58-6
• (E)-3-chloro-2-(4-chlorophenyl)-4,4,4-trifluorobut-2-enal
• 3-Chloro-2-(4-chlorophenyl)-4,4,4-trifluorobut-2-enal 98%

• MDL： MFCD04972702
• Inchi： 1S/C10H5Cl2F3O/c11-7-3-1-6(2-4-7)8(5-16)9(12)10(13,14)15/h1-5H/b9-8-
• InChI Key： VRKKYEVKEFVYFG-HJWRWDBZSA-N
• SMILES： Cl/C(/C(F)(F)F)=C(/C=O)\C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 267.967
• Monoisotopic Mass: 267.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.437
• Boiling Point: 305°Cat760mmHg
• Flash Point: 138.3°C

Benzeneacetaldehyde,4-chloro-a-(1-chloro-2,2,2-trifluoroethylidene)- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on Benzeneacetaldehyde,4-chloro-a-(1-chloro-2,2,2-trifluoroethylidene)-

Benzeneacetaldehyde, 4-Chloro-α-(1-Chloro-2,2,2-Trifluoroethylidene): A Comprehensive Overview

Benzeneacetaldehyde, 4-Chloro-α-(1-Chloro-2,2,2-trifluoroethylidene) (CAS No. 185389-58-6) is a unique and versatile compound with significant applications in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its complex molecular structure, which includes a benzene ring, a chloro substituent, and a trifluoroethylidene group. These structural features contribute to its unique chemical properties and reactivity.

The molecular formula of Benzeneacetaldehyde, 4-Chloro-α-(1-Chloro-2,2,2-trifluoroethylidene) is C₁₀H₆Cl₂F₃O. The compound has a molecular weight of approximately 267.09 g/mol. Its physical properties include a melting point of around 75-77°C and a boiling point of approximately 180-182°C at atmospheric pressure. The compound is generally stable under standard conditions but may react with strong acids or bases.

In terms of synthesis, Benzeneacetaldehyde, 4-Chloro-α-(1-Chloro-2,2,2-trifluoroethylidene) can be prepared through several routes. One common method involves the reaction of 4-chlorobenzaldehyde with chlorotrifluoroethylene in the presence of a suitable catalyst. This reaction typically proceeds via an electrophilic addition mechanism followed by rearrangement to form the desired product. Recent advancements in catalytic systems have improved the yield and selectivity of this synthesis, making it more viable for large-scale production.

The chemical reactivity of Benzeneacetaldehyde, 4-Chloro-α-(1-Chloro-2,2,2-trifluoroethylidene) is influenced by its functional groups. The aldehyde group makes it an excellent electrophile in nucleophilic addition reactions, while the presence of chlorine and fluorine atoms enhances its reactivity in substitution and elimination reactions. These properties make it a valuable intermediate in the synthesis of more complex organic molecules.

In the pharmaceutical industry, Benzeneacetaldehyde, 4-Chloro-α-(1-Chloro-2,2,2-trifluoroethylidene) has shown promise as a building block for the development of novel drugs. Its unique structure allows for the introduction of multiple functional groups that can be tailored to target specific biological pathways. For example, recent studies have explored its potential in the synthesis of antiviral agents and anticancer drugs. The ability to modify the molecule through various chemical transformations provides researchers with a versatile platform for drug discovery.

Materials science applications of Benzeneacetaldehyde, 4-Chloro-α-(1-Chloro-2,2,2-trifluoroethylidene) are also noteworthy. The compound can be used as a monomer in the polymerization reactions to produce polymers with unique properties such as high thermal stability and chemical resistance. These polymers have potential applications in areas such as coatings, adhesives, and electronic materials.

Recent research developments have further expanded our understanding of Benzeneacetaldehyde, 4-Chloro-α-(1-Chloro-2,2,2-trifluoroethylidene). For instance, studies have investigated its behavior in different solvents and its interaction with various catalysts to optimize its synthesis and reactivity. Additionally, computational methods have been employed to predict its electronic structure and reactivity patterns, providing valuable insights into its potential applications.

In conclusion, Benzeneacetaldehyde, 4-Chloro-α-(1-Chloro-2,2,2-trifluoroethylidene) (CAS No. 185389-58-6) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical properties make it an attractive candidate for further research and development. As new methodologies and applications continue to emerge, this compound is likely to play an increasingly important role in advancing our knowledge and capabilities in organic synthesis, pharmaceuticals, and materials science.